2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(furan-2-yl)pyridazin-3-one

• IUPAC Name: 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(furan-2-yl)pyridazin-3-one
• InChI: InChI=1S/C19H17N3O3/c23-18-10-9-15(17-8-4-12-25-17)20-22(18)13-19(24)21-11-3-6-14-5-1-2-7-16(14)21/h1-2,4-5,7-10,12H,3,6,11,13H2
• InChI Key: XKSXOHKZDDSVQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CN3C(=O)C=CC(=N3)C4=CC=CO4
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(furan-2-yl)pyridazin-3-one” can be inferred from its name. It contains a 3,4-dihydro-2H-quinolin-1-yl group, a furan ring, and a pyridazin-3-one group. The exact arrangement of these groups in the molecule would need to be confirmed by techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Antitumor Activity

• Antitumor Properties : A study by El‐Helw and Hashem (2020) involved the synthesis of quinoline derivatives with a focus on creating compounds bearing a 2(3H)-furanone scaffold. These compounds, including pyrrolone and pyridazinone derivatives, were synthesized and evaluated for their in vitro antitumor activities against breast and colon cancer cell lines, with some compounds displaying satisfactory activities. This research highlights the compound's relevance in developing potential cancer therapies (El‐Helw & Hashem, 2020).

Chemical Transformations and Syntheses

• Synthetic Applications : Meth-Cohn et al. (1981) discussed the versatility of chloroquinoline carbaldehydes, which are chemically related to the compound . They demonstrated various chemical transformations, leading to the synthesis of fused quinolines, including thieno-, pyridazino-, and furo-quinolines, showcasing the compound's potential as a building block in synthetic organic chemistry (Meth-Cohn et al., 1981).

Biological Activity Exploration

• Biological Activity Evaluation : Chen et al. (2006) synthesized and evaluated a series of 2-(furan-2-yl)-4-phenoxyquinoline derivatives for their anti-inflammatory activities. Their research provides insights into the compound's utility in discovering new anti-inflammatory agents, with some derivatives showing promising activities (Chen et al., 2006).

Future Directions

The future research directions for “2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(furan-2-yl)pyridazin-3-one” could include further investigation of its synthesis, its physical and chemical properties, its reactivity, and its potential biological activity. This could involve experimental studies as well as computational modeling.